Cas no 373381-39-6 (Docosanamide,N-[(1S,2S,3R)-2,3-dihydroxy-1-(hydroxymethyl)heptadecyl]-2-hydroxy-)
373381-39-6 structure
Product Name:Docosanamide,N-[(1S,2S,3R)-2,3-dihydroxy-1-(hydroxymethyl)heptadecyl]-2-hydroxy-
CAS No:373381-39-6
MF:C40H81NO5
MW:656.074853658676
CID:1483065
Update Time:2024-08-24
Docosanamide,N-[(1S,2S,3R)-2,3-dihydroxy-1-(hydroxymethyl)heptadecyl]-2-hydroxy- Chemical and Physical Properties
Names and Identifiers
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- Docosanamide,N-[(1S,2S,3R)-2,3-dihydroxy-1-(hydroxymethyl)heptadecyl]-2-hydroxy-
- Docosanamide, N-[(1S,2S,3R)-2,3-dihydroxy-1-(hydroxymethyl)heptadecyl]-2-hydroxy-
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- Inchi: 1S/C40H81NO5/c1-3-5-7-9-11-13-15-17-18-19-20-21-22-24-26-28-30-32-34-38(44)40(46)41-36(35-42)39(45)37(43)33-31-29-27-25-23-16-14-12-10-8-6-4-2/h36-39,42-45H,3-35H2,1-2H3,(H,41,46)/t36-,37+,38?,39-/m0/s1
- InChI Key: XJDLBNONNWFVMN-JTSUEBPGSA-N
- SMILES: C(N[C@@H](CO)[C@H](O)[C@H](O)CCCCCCCCCCCCCC)(=O)C(O)CCCCCCCCCCCCCCCCCCCC
Computed Properties
- Exact Mass: 655.61183
Experimental Properties
- Density: 0.955±0.06 g/cm3(Predicted)
- Boiling Point: 782.5±60.0 °C(Predicted)
- PSA: 110.02
- pka: 13.26±0.20(Predicted)
Docosanamide,N-[(1S,2S,3R)-2,3-dihydroxy-1-(hydroxymethyl)heptadecyl]-2-hydroxy- Related Literature
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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